Cas no 31493-50-2 (Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl-)

Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl- structure
31493-50-2 structure
Product Name:Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl-
CAS No:31493-50-2
MF:C14H13N3O4
MW:287.270723104477
CID:314300
PubChem ID:262998
Update Time:2025-04-19

Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-(2,4-dinitrophenyl)-a-methyl-
    • 1-iod-2,4-dinitrobenzol
    • 1-iodo-2,4-dinitro-benzene
    • 2,4-(NO2)2C6H3I
    • 2,4-dinitro-1-iodobenzene
    • 2,4-dinitro-iodobenzene
    • 2,4-Dinitroiodobenzene
    • 2,4-Dinitro-N-(1-phenyl-aethyl)-anilin
    • 2,4-dinitro-N-(1-phenylethyl)aniline
    • 2,4-dinitro-N-(1-phenyl-ethyl)-aniline
    • 4-iodo-1,3-dinitrobenzene
    • Benzene, 1-iodo-2,4-dinitro-
    • CCRIS 7907
    • EINECS 211-908-3
    • NSC10266
    • SBB064802
    • 31493-50-2
    • SMR001462894
    • AKOS003238205
    • (2,4-DINITRO-PHENYL)-(1-PHENYL-ETHYL)-AMINE
    • BDBM91431
    • NCIOpen2_006106
    • (2,4-dinitrophenyl)-(1-phenylethyl)amine
    • MLS002703378
    • NSC97145
    • NSC-97145
    • cid_262998
    • AKOS017077608
    • Oprea1_334004
    • CHEMBL1710757
    • Inchi: 1S/C14H13N3O4/c1-10(11-5-3-2-4-6-11)15-13-8-7-12(16(18)19)9-14(13)17(20)21/h2-10,15H,1H3
    • InChI Key: WDPJOUSERAPPNV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1NC(C)C1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 287.09069
  • Monoisotopic Mass: 287.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.364
  • Boiling Point: 441.1°Cat760mmHg
  • Flash Point: 220.5°C
  • Refractive Index: 1.663
  • PSA: 98.31
  • LogP: 4.79550
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